Cas no 61165-54-6 (Benzenesulfonic acid, 4-(dimethylamino)-, 2-methylheptyl ester)

• Product Name: Benzenesulfonic acid, 4-(dimethylamino)-, 2-methylheptyl ester
• CAS No: 61165-54-6
• MF: C₁₆H₂₇NO₃S
• MW: 313.455483675003
• CID: 490061
• PubChem ID: 71398792
• Update Time: 2025-04-19

Benzenesulfonic acid, 4-(dimethylamino)-, 2-methylheptyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, 4-(dimethylamino)-, 2-methylheptyl ester
• 2-methylheptyl 4-(dimethylamino)benzenesulfonate
• DTXSID70820196
• 61165-54-6
• 2-Methylheptyl 4-(dimethylamino)benzene-1-sulfonate

• Inchi： 1S/C16H27NO3S/c1-5-6-7-8-14(2)13-20-21(18,19)16-11-9-15(10-12-16)17(3)4/h9-12,14H,5-8,13H2,1-4H3
• InChI Key： VQSQMULEYLHEFC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N(C)C)(=O)(=O)OCC(C)CCCCC

Computed Properties

• Exact Mass: 313.17131
• Monoisotopic Mass: 313.17116490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 46.61